Cas no 50668-79-6 (Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-)

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- structure
50668-79-6 structure
Product Name:Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
CAS No:50668-79-6
MF:C17H14O8
MW:346.288265705109
CID:371171
PubChem ID:3035008
Update Time:2025-04-19

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
    • Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
    • 2,3-dihydro-2,3-dihydroxyaflatoxin B(1)
    • 50668-79-6
    • Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS-(6aalpha,8beta,9alpha,9aalpha))-
    • 2,3-Dihydroxy-2,3-dihydroaflatoxin B1
    • Aflatoxin B1 diol
    • CYCLOPENTA(C)FURO(3',2':4,5)FURO(2,3-H)(1)BENZOPYRAN-1,11-DIONE, 2,3,6A,8,9,9A-HEXAHYDRO-8,9-DIHYDROXY-4-METHOXY-, (6AS-(6A.ALPHA.,8.BETA.,9.ALPHA.,9A.ALPHA.))-
    • Q27156099
    • DTXSID30964904
    • Aflatoxin B1-2,3-dihydrodiol
    • Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, labeled with carbon-14, (6aS-(6aalpha,8beta,9alpha,9aalpha))-
    • 8,9-Dihydroxy-4-methoxy-2,3,6a,8,9,9a-hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
    • UNII-P8E807JA4N
    • 75084-29-6
    • CHEBI:82580
    • C19588
    • 2,3-dihydro-2,3-dihydroxyaflatoxin b1
    • (3R,4R,5R,7S)-4,5-dihydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
    • Aflatoxin B1-2,3-diol
    • 8,9-DIHYDROXYAFLATOXIN B1
    • P8E807JA4N
    • Inchi: 1S/C17H14O8/c1-22-7-4-8-11(12-13(19)16(21)25-17(12)23-8)14-10(7)5-2-3-6(18)9(5)15(20)24-14/h4,12-13,16-17,19,21H,2-3H2,1H3/t12-,13-,16-,17+/m1/s1
    • InChI Key: JRZBEIPOZPNWID-KFZJALRRSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]2C3C4=C(C(=CC=3O[C@@H]12)OC)C1=C(C(=O)O4)C(CC1)=O)O)O

Computed Properties

  • Exact Mass: 346.06882
  • Monoisotopic Mass: 346.06886740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: -0.2

Experimental Properties

  • PSA: 111.52

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd